Cas no 1805322-43-3 (4-(Difluoromethyl)-5-methoxy-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-5-methoxy-2-nitropyridine
• CAS No: 1805322-43-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4847727
• Update Time: 2025-11-06

4-(Difluoromethyl)-5-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxy-2-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-14-5-3-10-6(11(12)13)2-4(5)7(8)9/h2-3,7H,1H3
• InChI Key： OMRKSQHXOWDOTC-UHFFFAOYSA-N
• SMILES： FC(C1=CC([N+](=O)[O-])=NC=C1OC)F

Computed Properties

• Exact Mass: 204.035
• Monoisotopic Mass: 204.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-5-methoxy-2-nitropyridine

Professional Introduction to 4-(Difluoromethyl)-5-methoxy-2-nitropyridine (CAS No. 1805322-43-3)

4-(Difluoromethyl)-5-methoxy-2-nitropyridine

4-(Difluoromethyl)-5-methoxy-2-nitropyridine, with the CAS number 1805322-43-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This heterocyclic aromatic compound features a pyridine core substituted with a difluoromethyl group at the 4-position, a methoxy group at the 5-position, and a nitro group at the 2-position. These structural features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, as fluorine can modulate metabolic stability, lipophilicity, and binding affinity. In the case of 4-(difluoromethyl)-5-methoxy-2-nitropyridine, the difluoromethyl group enhances the compound's metabolic resistance, which is a critical factor in drug design. This property makes it particularly useful in developing drugs that require prolonged half-lives in vivo.

Furthermore, the methoxy group at the 5-position of the pyridine ring introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. The presence of a nitro group at the 2-position adds electron-withdrawing effects, which can affect electronic properties and reactivity. These combined features make 4-(difluoromethyl)-5-methoxy-2-nitropyridine a versatile building block for synthesizing more complex molecules.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of electronic and steric effects provided by its substituents allows for precise tuning of binding interactions with target proteins. This has led to the discovery of novel lead compounds with improved pharmacokinetic profiles.

In addition to its role in kinase inhibition, 4-(difluoromethyl)-5-methoxy-2-nitropyridine has been explored in the development of antiviral agents. The electron-deficient nature of the nitro group facilitates interactions with viral proteases and polymerases, making it an effective scaffold for designing inhibitors. Preliminary studies have shown promising results in vitro, suggesting its potential as a starting point for further optimization.

The compound's structural motifs have also been leveraged in designing molecules targeting neurological disorders. The balance between lipophilicity and polarity provided by its substituents allows for efficient blood-brain barrier penetration. This characteristic is particularly important for treating central nervous system (CNS) diseases, where drug delivery remains a significant challenge.

From a synthetic chemistry perspective, 4-(difluoromethyl)-5-methoxy-2-nitropyridine serves as an excellent precursor for introducing diverse functional groups. Its nitro group can be reduced to an amine, providing access to amine-containing derivatives that are prevalent in many bioactive molecules. The methoxy group can be further modified through etherification or hydrolysis reactions, expanding its synthetic utility.

The difluoromethyl group remains one of the most studied fluorinated moieties in drug discovery due to its ability to enhance binding affinity and metabolic stability. In 4-(difluoromethyl)-5-methoxy-2-nitropyridine, this group is strategically positioned to interact favorably with biological targets while maintaining overall molecular rigidity. This rigidity is often desirable in drug design, as it helps to prevent off-target interactions and improves selectivity.

The growing interest in fluorinated compounds has been further fueled by advancements in synthetic methodologies that allow for efficient introduction of fluorine atoms into complex molecular frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to incorporate fluorinated groups at specific positions with high precision. This has enabled medicinal chemists to fine-tune the properties of their leads more effectively.

In conclusion, 4-(difluoromethyl)-5-methoxy-2-nitropyridine represents a valuable asset in modern drug discovery efforts. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various therapeutic areas. The combination of electronic effects from its substituents and its metabolic stability positions it as a promising candidate for further development into novel therapeutic agents.